2,6-Diethyl-2,3,6-trimethyl-1-(prop-2-en-1-yl)piperidine

• CAS RN: 61746-15-4
• Molecular Formula: C15H29N
• Molecular Weight: 223.40 g/mol
• IUPAC Name: 2,6-diethyl-2,3,6-trimethyl-1-prop-2-enylpiperidine
• InChI: InChI=1S/C15H29N/c1-7-12-16-14(5,8-2)11-10-13(4)15(16,6)9-3/h7,13H,1,8-12H2,2-6H3
• InChI Key: IADHPFZMSTVIBT-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC(C(N1CC=C)(C)CC)C)C

Description

2,6-Diethyl-2,3,6-trimethyl-1-(prop-2-en-1-yl)piperidine is a useful research compound. Its molecular formula is C15H29N and its molecular weight is 223.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

36.7 g of 2,6-diethyl-2,3,6-trimethylpiperidine and 30 g of allyl bromide are stirred for 7 days with heating at about 75° C. The reaction mixture is made alkaline by addition of 200 ml of 2 n sodium hydroxide and is extracted with ether. The ethereal solution is dried over K2CO3 and evaporated. The residue is purified by fractional distillation yielding 1-allyl-2,6-diethyl-2,3,6-trimethylpiperidine (Compound No. 4) which distills at 132°-135° C./16 mm Hg.